Cas no 2137836-85-0 (4-(5-chloro-2-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-(5-chloro-2-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 2137836-85-0
• MF: C₁₁H₁₀ClFN₂O
• MW: 240.661304950714
• CID: 5938457
• PubChem ID: 165457768
• Update Time: 2025-06-09

4-(5-chloro-2-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• EN300-713395
• 2137836-85-0
• 4-(5-chloro-2-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol

• Inchi： 1S/C11H10ClFN2O/c1-6-10(11(16)15(2)14-6)8-5-7(12)3-4-9(8)13/h3-5,14H,1-2H3
• InChI Key： VWTAPPQAIAXCCK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1C(N(C)NC=1C)=O)F

Computed Properties

• Exact Mass: 240.0465688g/mol
• Monoisotopic Mass: 240.0465688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(5-chloro-2-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol

Introduction to 4-(5-chloro-2-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137836-85-0)

4-(5-chloro-2-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol, identified by its Chemical Abstracts Service (CAS) number 2137836-85-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a scaffold that is widely recognized for its biological activity and structural versatility. The presence of both chloro and fluoro substituents on the aromatic ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 4-(5-chloro-2-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol consists of a pyrazole ring substituted with a dimethyl group at the 1-position and a 5-chloro-2-fluorophenyl moiety at the 4-position. This specific arrangement of functional groups has been strategically designed to optimize interactions with biological targets, particularly enzymes and receptors involved in various disease pathways. The pyrazole core itself is known for its ability to modulate biological processes, including inflammation, pain, and metabolic disorders.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on pyrazole derivatives. The combination of chloro and fluoro substituents in 4-(5-chloro-2-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol enhances its potential as an pharmacophore by improving lipophilicity, metabolic stability, and binding affinity. These attributes are crucial for the design of drugs that can effectively penetrate biological membranes and interact with target proteins.

One of the most compelling aspects of 4-(5-chloro-2-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol is its potential application in the treatment of neurological disorders. Studies have shown that pyrazole derivatives can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The presence of halogen atoms in the aromatic ring further enhances its ability to interact with transmembrane proteins, making it a viable candidate for developing new antipsychotic or antidepressant drugs.

Furthermore, the compound has shown promise in preclinical studies as an inhibitor of certain kinases involved in cancer progression. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By targeting specific kinases, 4-(5-chloro-2-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol may help restore normal cellular function and inhibit cancer cell proliferation. Preliminary data suggests that this compound exhibits potent inhibitory activity against several kinases while maintaining selectivity to minimize off-target effects.

The synthesis of 4-(5-chloro-2-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the pyrazole core, followed by functionalization at the 4-position using halogenated aromatic compounds. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective substitution and enhance overall efficiency.

Recent advancements in computational chemistry have also contributed to the optimization of 4-(5-chloro-2-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol's pharmacokinetic properties. Molecular modeling studies have helped identify key structural features that contribute to its bioavailability and target engagement. By integrating experimental data with computational predictions, researchers can refine the compound's design to improve its therapeutic potential.

In conclusion, 4-(5-chloro-2-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137836-85-0) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders and cancer make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in shaping the future of healthcare.